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Compound of Interest

Compound Name: BR102910

Cat. No.: B15291133

For researchers and drug development professionals handling BR102910, a selective
fibroblast activation protein (FAP) inhibitor, a clear understanding of proper disposal procedures
is paramount to ensuring laboratory safety and environmental compliance. While a specific
Safety Data Sheet (SDS) with detailed disposal instructions for BR102910 is not publicly
available in the provided search results, this guide offers a comprehensive framework for its
safe handling and disposal based on established laboratory safety principles and general
guidance for research chemicals.

Immediate Safety and Handling Protocols

Before addressing disposal, it is crucial to adhere to safe handling practices for BR102910.
This includes using appropriate personal protective equipment (PPE) such as gloves, lab
coats, and eye protection to avoid skin and eye contact.[1][2] Work should be conducted in a
well-ventilated area to prevent inhalation of any dust or aerosols.[1][2] In the event of a spill,
the area should be evacuated, and the spilled material should be absorbed with an inert
material like diatomite.[1][2] Following absorption, the contaminated surfaces and equipment
should be decontaminated, for example, by scrubbing with alcohol.[1][2]

General Disposal Guidelines for Research
Chemicals

In the absence of specific disposal directives for BR102910, the following general procedures
for chemical waste should be strictly followed. These guidelines are designed to minimize risks
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to personnel and the environment.

Waste Type

Disposal Consideration

Recommended Action

Unused Solid BR102910

Treat as chemical waste.

Dispose of through your
institution's designated
hazardous waste program. Do

not discard in regular trash.

Solutions of BR102910

Avoid drain disposal.[1][2]

Collect in a clearly labeled,
sealed, and appropriate waste
container. The container
should be compatible with the
solvent used (e.g., DMSO,

corn oil).

Contaminated Labware (e.g.,

pipette tips, tubes)

Treat as solid chemical waste.

Dispose of in a designated
solid hazardous waste

container.

Empty BR102910 Containers

Prevent environmental

release.

The first rinse of the container
should be collected and
disposed of as hazardous
waste. For highly toxic
substances, the first three
rinses must be collected. After
thorough rinsing and air-
drying, the container may be
disposed of according to

institutional policies.

Spill Cleanup Materials

Treat as hazardous waste.

All materials used to clean up
spills of BR102910 should be
collected in a sealed bag or

container and disposed of as

hazardous waste.
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Experimental Protocol: Decontamination of
Surfaces

While a specific protocol for the decomposition of BR102910 is not available, a general
procedure for decontaminating surfaces and equipment that have come into contact with the
substance can be followed:

e Initial Absorption: In case of a spill of a BR102910 solution, absorb the liquid with a finely-
powdered, liquid-binding material such as diatomite or a universal binder.[1][2]

o Surface Decontamination: After absorbing the spill, scrub the affected surfaces and any
contaminated equipment with alcohol to decontaminate them.[1][2]

e Waste Collection: All materials used in the cleanup, including the absorbent material and
wipes, should be collected and disposed of as contaminated material according to
hazardous waste procedures.

Logical Workflow for Disposal of BR102910

The following diagram outlines the decision-making process for the proper disposal of
BR102910 and other research chemicals where specific disposal information may not be
readily available.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15291133?utm_src=pdf-body
https://www.benchchem.com/product/b15291133?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-100347/SRI-011381-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112209/VU0467154-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-100347/SRI-011381-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112209/VU0467154-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15291133?utm_src=pdf-body
https://www.benchchem.com/product/b15291133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Hazard Assessment

Is a specific Safety Data Sheet (SDS)
available for BR1029107?

koo resiosior

Yes No

‘;ailable v SDS Not Available

Follow specific disposal instructions
in Section 13 of the SDS.

Treat BR102910 as hazardous chemical waste.

Consult your institution's
Environmental Health & Safety (EHS) department.

Segregate waste streams:
- Solid Waste
- Liquid Waste (in compatible solvent)
- Contaminated Sharps

Label waste containers clearly with:
- 'Hazardous Waste'
- Chemical Name (BR102910)
- Associated Hazards (if known)
- Date

Arrange for disposal through a
certified hazardous waste vendor via your EHS department.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of BR102910.
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Disclaimer: The information provided here is based on general laboratory safety principles. As
no specific Safety Data Sheet for BR102910 was found, it is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance on the
disposal of this and any other research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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